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Compound of Interest

Compound Name: Trimidox

Cat. No.: B1662404 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the proper handling and storage of Trimidox powder. It includes frequently

asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Trimidox and what is its primary mechanism of action?

Trimidox, also known as N, 3, 4, 5-tetrahydroxy-benzenecarboximidamide, is a research

chemical identified as a specific inhibitor of ribonucleotide reductase (RNR).[1] RNR is a crucial

enzyme responsible for the conversion of ribonucleotides to deoxyribonucleotides, which are

the essential building blocks for DNA synthesis and repair.[2] By inhibiting RNR, Trimidox can

disrupt DNA replication and cell proliferation, making it a subject of interest in cancer research.

[2]

Q2: How should I handle Trimidox powder upon receipt?

Upon receiving Trimidox powder, it is crucial to adhere to standard laboratory safety protocols.

[1][3] Always wear appropriate Personal Protective Equipment (PPE), including a lab coat,

safety goggles, and compatible gloves.[1] Handle the powder in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation.[1][4] Avoid

generating dust.[5] It is also good practice to date the container upon receipt and upon opening

to track its age.[3]

Q3: What are the recommended storage conditions for Trimidox powder?
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To ensure the stability and longevity of Trimidox powder, it should be stored in a tightly sealed

container in a cool, dry, and dark place.[3][6] Refer to the supplier's Safety Data Sheet (SDS)

for any specific temperature requirements.[1] General recommendations for storing sensitive

chemical powders include protection from light, moisture, and extreme temperatures.[6][7]

Q4: Is Trimidox powder sensitive to light or moisture?

While the specific sensitivity of Trimidox is not extensively documented in the provided search

results, many complex organic molecules can be sensitive to light and moisture.[6] It is best

practice to store it in an opaque container or in a dark location.[6] If the compound is

hygroscopic, it will absorb moisture from the air, which could lead to degradation. Storing it in a

desiccator or with desiccant packs may be beneficial, especially in humid environments.[8][9]

Q5: What solvents can be used to dissolve Trimidox powder?

The Safety Data Sheet for Trimidox (hydrochloride) indicates a solubility of 5 mg/ml in PBS

(pH 7.2).[2] For other solvents, it is recommended to perform small-scale solubility tests with

common laboratory solvents such as DMSO, ethanol, or other aqueous buffers to determine

the most suitable solvent for your specific experimental needs. When preparing a stock

solution, it is common to first dissolve the compound in a small amount of a non-aqueous

solvent like DMSO and then dilute it with an aqueous buffer.[10]
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Parameter Recommendation Rationale

Storage Temperature

Store at 2-8°C or as indicated

on the product's Certificate of

Analysis.

Lower temperatures slow down

potential chemical

degradation, prolonging shelf

life.[7]

Light Exposure

Protect from light by storing in

an amber vial or a dark

location.

Light can provide the energy

for photochemical degradation

of the compound.[6]

Moisture

Store in a tightly sealed

container in a dry environment.

Consider using a desiccator.

To prevent hydrolysis and

degradation, especially if the

compound is hygroscopic.[7][8]

Incompatible Materials Avoid strong oxidizing agents.

As per the Safety Data Sheet,

these can cause hazardous

reactions.[2]

Opened Container

Once opened, use under inert

gas (e.g., argon or nitrogen) if

possible and reseal tightly.

To minimize exposure to

atmospheric oxygen and

moisture which can degrade

the sample.

Experimental Protocols
Protocol for Preparation of a 10 mM Trimidox Stock
Solution in DMSO
This protocol describes the preparation of a stock solution, a common first step in many

experiments.

Materials:

Trimidox powder (Molecular Weight: 184.15 g/mol for the free base)[11]

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Procedure:

Preparation: Work in a chemical fume hood. Ensure all glassware is clean and dry.

Weighing: Tare a clean, empty microcentrifuge tube on the analytical balance. Carefully add

the desired amount of Trimidox powder. For a 10 mM stock solution, you would weigh out

1.84 mg of Trimidox for every 1 mL of DMSO.

Dissolving: Add the appropriate volume of anhydrous DMSO to the tube containing the

Trimidox powder.

Mixing: Vortex the tube gently until the powder is completely dissolved. If necessary,

sonication in a water bath can aid in dissolution.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles. Ensure the storage vials are tightly sealed.

Troubleshooting Guide
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Issue Possible Cause Suggested Solution

Trimidox powder is difficult to

weigh accurately.

Static electricity on the powder

or weighing container.[12]

Use an anti-static gun or brush

on the container and balance.

Ensure the balance is properly

grounded.

The powder is hygroscopic

and is absorbing moisture

during weighing.

Weigh the powder quickly. If

possible, handle it in a glove

box with a controlled

atmosphere.

The powder does not fully

dissolve in the chosen solvent.

The concentration is above the

solubility limit of the solvent.

Try gentle warming or

sonication. If it still doesn't

dissolve, consider using a

different solvent or a lower

concentration.

The powder may have

degraded due to improper

storage.

Use a fresh vial of the

compound. Always check the

expiration date.

Precipitation occurs when

diluting the DMSO stock

solution in an aqueous buffer.

The compound is not soluble

in the aqueous buffer at that

concentration.

Decrease the final

concentration of the

compound. Increase the

percentage of DMSO in the

final solution (be mindful of its

effect on cells).

Inconsistent experimental

results.

Degradation of the Trimidox

stock solution.

Aliquot the stock solution upon

preparation to minimize freeze-

thaw cycles. Prepare fresh

dilutions for each experiment.

Inaccurate initial weighing of

the powder.

Ensure the analytical balance

is calibrated. Follow proper

weighing techniques.[13]
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Caption: Inhibition of Ribonucleotide Reductase by Trimidox disrupts DNA synthesis.
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Caption: Workflow for troubleshooting inconsistent results with Trimidox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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